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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B15611098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the safety data and handling precautions for 1-
Tetradecanol, also known as myristyl alcohol. As a fatty alcohol prevalent in the cosmetic,

pharmaceutical, and chemical industries, a thorough understanding of its properties is crucial

for safe laboratory practices.[1][2] The information herein is synthesized from multiple safety

data sheets (SDS) to provide a comprehensive resource.

Chemical and Physical Properties
1-Tetradecanol is a straight-chain saturated fatty alcohol with the molecular formula C₁₄H₃₀O.

[3][4] It presents as a white, waxy solid at room temperature and is practically insoluble in

water, though soluble in diethyl ether and slightly soluble in ethanol.[2][3]
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Property Value References

Molecular Formula C₁₄H₃₀O [1][3]

Molar Mass 214.39 g/mol [1][3]

CAS Number 112-72-1 [1]

Appearance
White crystalline powder or

waxy solid
[1][3]

Melting Point 38 °C (100.4 °F) [1][3]

Boiling Point >260 °C (>500 °F) [1][3]

Flash Point 140 - 148 °C (284 - 298.4 °F) [1][5]

Density 0.823 - 0.824 g/cm³ [3][6]

Vapor Density 7.4 (air = 1) [6][7]

Autoignition Temperature 489 °F (254 °C) [6]

Solubility
Insoluble in water; Soluble in

ether and alcohol
[3][6]

Hazard Identification and Toxicology
While 1-Tetradecanol has a low order of acute toxicity, it is classified as a hazardous

substance.[3][6] The primary hazards are associated with irritation and environmental effects.

Key Hazards:

Eye Irritation: Causes serious eye irritation, with prolonged contact potentially leading to

inflammation and conjunctivitis.[1][6][8]

Skin Irritation: May cause moderate skin irritation after prolonged or repeated exposure,

which can result in redness, swelling, and scaling.[1][6]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[6][9]
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Combustibility: As a combustible solid, it can form explosive mixtures with air when in dust

form.[6]

Toxicological Data Value Species References

Oral LD50 >2000 - >5000 mg/kg Rat [3][6][10]

Dermal LD50 >2000 - >2600 mg/kg Rabbit/Rat [6][10]

Skin Irritation Moderate (75 mg/3d) Human [6]

Eye Irritation Mild (500 mg) Rabbit [6]

Handling and Storage Protocols
Proper handling and storage are essential to minimize risks associated with 1-Tetradecanol.

Handling:

Use in a well-ventilated area, employing local exhaust ventilation where dust may be

generated.[1]

Avoid all personal contact, including the inhalation of dust.[1][6]

Wear appropriate personal protective equipment (PPE).[1]

Minimize dust generation and accumulation to prevent the risk of dust explosions.[1][9]

Avoid contact with incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[1][6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][9]

Keep away from sources of ignition and incompatible substances.[9]

Personal Protective Equipment (PPE)
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The use of appropriate PPE is critical to ensure the safety of laboratory personnel.

PPE Type Specifications References

Eye/Face Protection

Tightly fitting safety goggles or

glasses with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.

[5][11]

Skin Protection

Protective gloves (e.g., nitrile

rubber, neoprene), and

protective work clothing or a

lab coat.

[5][8][11]

Respiratory Protection

Generally not required under

normal conditions with

adequate ventilation. If dust is

generated and exposure limits

are exceeded, a NIOSH-

approved respirator for dusts

should be used.

[5][11]

First-Aid and Emergency Procedures
In the event of exposure or a spill, the following procedures should be followed.

First-Aid Measures:

Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes,

keeping eyelids open. Seek medical attention if irritation persists.[6][8][9]

Skin Contact: Immediately remove all contaminated clothing and flush skin and hair with

running water and soap if available.[6][8]

Inhalation: Remove the individual from the contaminated area to fresh air. Keep the person

warm and rested.[6][9]
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Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[8][9]

Spill Response:

For minor spills, remove all ignition sources, clean up immediately using dry procedures to

avoid generating dust, and place the material in a suitable, labeled container for disposal.[6]

For major spills, evacuate the area, alert emergency responders, and contain the spillage to

prevent environmental contamination.[6]
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Caption: Workflow for handling a 1-Tetradecanol spill.

Disposal Considerations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15611098?utm_src=pdf-body-img
https://www.benchchem.com/product/b15611098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste containing 1-Tetradecanol must be handled as hazardous waste in accordance with

local, state, and federal regulations.[1][6] Avoid releasing the substance into the environment.

[1]

This technical guide is intended to provide comprehensive safety and handling information for

1-Tetradecanol. Always refer to the specific Safety Data Sheet provided by your supplier for

the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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